2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide

• IUPAC Name: 2-(10-oxo-1,3,4,5-tetrahydrobenzo[b][1,6]naphthyridin-2-yl)-N-phenylacetamide
• InChI: InChI=1S/C20H19N3O2/c24-19(21-14-6-2-1-3-7-14)13-23-11-10-18-16(12-23)20(25)15-8-4-5-9-17(15)22-18/h1-9H,10-13H2,(H,21,24)(H,22,25)
• InChI Key: GGCWLOMTOXXGOL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=C1NC3=CC=CC=C3C2=O)CC(=O)NC4=CC=CC=C4
• Molecular Formula: C20H19N3O2
• Molecular Weight: 333.4 g/mol

Description

2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide (2-OBNPA) is a novel synthetic compound that has been studied for its potential applications in the field of scientific research. It is a small molecule that has been found to possess a variety of properties that make it an attractive target for laboratory studies.

Mechanism of Action

Target of Action

For ccg-347099, it is suggested that it acts downstream of rhoa . For F3406-1392, it is indicated that it interferes with the pH-dependent fusion in the endosome compartment mediated by LCMV glycoprotein GP2 .

Mode of Action

CCG-347099 acts downstream of RhoA and targets MKL/SRF-dependent transcriptional activation . On the other hand, F3406-1392 inhibits LCMV cell entry by specifically interfering with the pH-dependent fusion in the endosome compartment that is mediated by LCMV glycoprotein GP2 . This interaction is required to release the virus ribonucleoprotein into the cell cytoplasm to initiate transcription and replication of the virus genome .

Biochemical Pathways

It can be inferred that ccg-347099 affects the rho/srf pathway , while F3406-1392 impacts the pathway involving LCMV glycoprotein GP2 .

Result of Action

CCG-347099 displays activity in several in vitro cancer cell functional assays . F3406-1392, on the other hand, inhibits LCMV cell entry, thereby blocking the initiation of transcription and replication of the virus genome .

Advantages and Limitations for Lab Experiments

2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide has several advantages for laboratory experiments. It is a small molecule, which makes it easy to synthesize and manipulate in the laboratory. Furthermore, it is a stable molecule, which makes it ideal for long-term storage and experimentation. Additionally, it is a relatively inexpensive compound, which makes it attractive for use in laboratory experiments. However, 2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide also has some limitations. It is not a highly selective compound, which can lead to undesired interactions with other molecules in the laboratory. Furthermore, it is not a highly potent compound, which can limit its effectiveness in certain laboratory experiments.

Future Directions

There are a variety of potential future directions for the study of 2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide. It could be further studied for its potential applications in drug discovery and drug delivery. Additionally, it could be studied for its potential applications in gene therapy. Furthermore, it could be studied as a potential therapeutic agent for a variety of diseases and disorders. Finally, it could be studied for its potential interactions with other molecules, such as proteins and enzymes.

Synthesis Methods

2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide has been synthesized through a variety of methods, including the condensation of benzaldehyde with 2-aminobenzonitrile and the reaction of 2-aminobenzonitrile with 2-bromobenzaldehyde. It has also been synthesized from the reaction of 2-aminobenzonitrile with 2-bromobenzoic acid. Other synthetic methods for 2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide include the reaction of 2-aminobenzonitrile with 2-chlorobenzaldehyde, the reaction of 2-aminobenzonitrile with 2-iodobenzaldehyde, and the reaction of 2-aminobenzonitrile with 2-nitrobenzaldehyde.

Scientific Research Applications

2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide has been studied for its potential applications in the field of scientific research. It has been used as a model compound to study the effects of various chemical modifications on the properties of small molecules. It has also been studied as a potential inhibitor of enzymes, as well as a potential therapeutic agent. In addition, 2-{10-oxo-1H,2H,3H,4H,5H,10H-benzo[b]1,6-naphthyridin-2-yl}-N-phenylacetamide has been studied for its potential applications in the fields of drug discovery, drug delivery, and gene therapy.